Cas no 1805034-38-1 (Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 1805034-38-1
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 4956931
• Update Time: 2025-06-28

Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate

• Inchi： 1S/C10H7ClF4O2/c1-2-17-9(16)7-6(11)4-3-5(8(7)12)10(13,14)15/h3-4H,2H2,1H3
• InChI Key： CJRVWRFKTLCVOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1805034-38-1)

Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1805034-38-1) is a fluorinated aromatic ester with significant applications in pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique trifluoromethyl and chloro-fluoro substitutions, has garnered attention in modern organic chemistry due to its versatile reactivity and potential in drug discovery. Researchers and industries are increasingly exploring its utility in cross-coupling reactions and bioactive molecule design, aligning with the growing demand for fluorinated building blocks in medicinal chemistry.

The structural features of Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate make it a valuable intermediate for synthesizing heterocyclic compounds and small-molecule inhibitors. Its electron-withdrawing groups enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions, a topic frequently searched by chemists optimizing high-yield synthetic routes. Recent trends in green chemistry have also spurred interest in eco-friendly derivatization methods for this compound, addressing concerns about sustainable synthesis and waste reduction.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to validate the purity and structure of CAS No. 1805034-38-1. These methods are critical for quality control, especially when the compound is used in API (Active Pharmaceutical Ingredient) production. Discussions on platforms like ResearchGate often highlight challenges in scaling up its synthesis, reflecting industry demand for cost-effective batch processes.

From a commercial perspective, Ethyl 6-chloro-2-fluoro-3-(trifluoromethyl)benzoate is supplied by specialized fine chemical manufacturers under strict GMP compliance. Its pricing and availability are influenced by factors like raw material sourcing and regulatory requirements, topics frequently queried in procurement forums. Additionally, patents involving this compound often cite its role in developing crop protection agents, linking it to broader agricultural innovation trends.

In summary, CAS No. 1805034-38-1 represents a convergence of synthetic utility and industrial relevance. Its applications span from drug discovery to material science, with ongoing research exploring novel derivatives. As the scientific community prioritizes fluorine chemistry and precise molecular modifications, this compound is poised to remain a focal point in advanced organic synthesis.